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Introduction
The emergence and spread of drug-resistant Plasmodium falciparum necessitates the

development of novel antimalarial agents with new mechanisms of action. FNDR-20123 is a

first-in-class, orally active histone deacetylase (HDAC) inhibitor that has demonstrated potent

activity against multiple life-cycle stages of P. falciparum, including drug-resistant strains.[1][2]

[3] By targeting the parasite's epigenetic machinery, FNDR-20123 presents a promising new

avenue for antimalarial therapy.[2][3]

These application notes provide a summary of the preclinical data for FNDR-20123 and outline

protocols for its investigation, both as a standalone agent and in combination with other

antimalarials. The primary rationale for exploring combination therapy is to enhance efficacy,

reduce the potential for the development of resistance, and align with the current best practice

of artemisinin-based combination therapies (ACTs) for uncomplicated falciparum malaria.
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FNDR-20123 functions as a pan-HDAC inhibitor, targeting the histone deacetylase enzymes of

both Plasmodium and, to a greater extent, humans. HDACs are crucial for regulating gene

expression by removing acetyl groups from histone proteins, leading to chromatin

condensation and transcriptional repression. By inhibiting HDACs, FNDR-20123 is believed to

induce hyperacetylation of histones, altering chromatin structure and leading to dysregulated

gene expression in the parasite, ultimately resulting in cell death. This epigenetic mechanism is

distinct from that of most currently used antimalarials.
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Mechanism of action of FNDR-20123 as an HDAC inhibitor.
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Quantitative Data Summary
The following tables summarize the key quantitative data reported for FNDR-20123 from

preclinical studies.

Table 1: In Vitro Activity of FNDR-20123 against P. falciparum

Parameter Strain/Stage IC50 (nM) Reference

HDAC Inhibition Plasmodium HDAC 31

Human HDAC 3

Asexual Blood Stage Drug-Sensitive (3D7) 41-42

Drug-Resistant

(Various)

Similar to sensitive

strains

Sexual Stage Male Gametocytes 190

Female Gametocytes >5000

Table 2: In Vitro Selectivity and Safety Profile of FNDR-20123

Parameter Result Reference

Human HDAC Isoform

Inhibition (IC50)

HDAC1: 25 nM, HDAC2: 29

nM, HDAC3: 2 nM, HDAC6: 11

nM, HDAC8: 282 nM

Cytotoxicity (HepG2 & THP-1

cells)
Negligible

hERG Liability >100 µM

CYP Isoform Inhibition >25 µM

Table 3: In Vivo Efficacy and Pharmacokinetics of FNDR-20123
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Parameter Model/Species Dose Result Reference

Efficacy
P. falciparum in

SCID mice
10 mg/kg (p.o.)

6.5% parasitemia

remaining

P. falciparum in

SCID mice
50 mg/kg (p.o.)

2.57%

parasitemia

remaining

Oral

Pharmacokinetic

s

Rat 100 mg/kg
Cmax = 1.1 µM,

T1/2 = 5.5 h

Experimental Protocols
Protocol 1: In Vitro Asexual Blood Stage Antimalarial
Assay
This protocol is adapted from methodologies used in the evaluation of FNDR-20123.
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Workflow for in vitro antimalarial susceptibility testing.

Objective: To determine the 50% inhibitory concentration (IC50) of FNDR-20123 against the

asexual blood stages of P. falciparum.

Materials:
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FNDR-20123, dissolved in 100% DMSO.

P. falciparum culture (e.g., 3D7 strain), synchronized to the ring stage.

Complete culture medium (e.g., RPMI-1640 with L-glutamine, HEPES, hypoxanthine,

NaHCO3, AlbuMAX II, and gentamicin).

Human erythrocytes (O+).

96-well black, clear-bottom microplates.

SYBR Green I nucleic acid stain.

Lysis buffer (e.g., Tris buffer with saponin, Triton X-100, and EDTA).

Fluorescence plate reader.

Methodology:

Drug Preparation: Prepare a 2-fold serial dilution of FNDR-20123 in complete culture

medium in a 96-well plate. Include drug-free wells as negative controls and uninfected

erythrocytes as a background control.

Parasite Culture Addition: Add synchronized P. falciparum culture (at ~0.5% parasitemia and

2.5% hematocrit) to each well.

Incubation: Incubate the plates for 72 hours in a humidified, gassed chamber (5% O2, 5%

CO2, 90% N2) at 37°C.

Lysis and Staining: After incubation, add SYBR Green I lysis buffer to each well. Seal the

plates and incubate in the dark at room temperature for 1-2 hours.

Fluorescence Reading: Measure fluorescence using a plate reader with excitation and

emission wavelengths of approximately 485 nm and 530 nm, respectively.

Data Analysis: Subtract the background fluorescence of uninfected erythrocytes. Normalize

the data to the drug-free control wells (100% growth). Calculate the IC50 value by fitting the

dose-response curve to a four-parameter logistic model using appropriate software.
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Protocol 2: In Vivo Efficacy Assessment in a Mouse
Model
This protocol is based on the SCID mouse model of human P. falciparum malaria used for

FNDR-20123 evaluation.

Objective: To evaluate the therapeutic efficacy of FNDR-20123 in reducing parasitemia in an in

vivo model.

Materials:

FNDR-20123, formulated for oral administration.

SCID (Severe Combined Immunodeficient) mice engrafted with human erythrocytes.

P. falciparum culture for infection.

Vehicle control (e.g., 100% DMSO or other appropriate vehicle).

Standard antimalarial drug (e.g., Chloroquine) as a positive control.

Giemsa stain and microscopy supplies.

Methodology:

Infection: Inoculate humanized SCID mice intravenously with P. falciparum-parasitized

erythrocytes (e.g., 2 x 10^7 infected cells).

Treatment Initiation: Once parasitemia reaches a predetermined level (e.g., 1-2%),

randomize mice into treatment groups (vehicle control, FNDR-20123 at various doses,

positive control).

Drug Administration: Administer FNDR-20123 orally (p.o.) once daily for four consecutive

days.

Parasitemia Monitoring: Monitor parasitemia daily by collecting a small volume of tail blood

and examining Giemsa-stained thin blood smears under a microscope. Count the number of

parasitized red blood cells out of at least 10,000 total red blood cells.
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Data Analysis: Calculate the percent reduction in parasitemia for each treatment group

relative to the vehicle control group at the end of the treatment period. Monitor for any signs

of toxicity, including weight loss or changes in behavior.

Combination Therapy with FNDR-20123
While no specific combination studies involving FNDR-20123 have been published, its unique

mechanism of action makes it an attractive candidate for combination therapy. The primary

goals of combining FNDR-20123 with other antimalarials are:

To achieve synergistic or additive killing of the parasite.

To target different parasite pathways simultaneously, thereby reducing the likelihood of

resistance development.

To potentially reduce the required dose of one or both drugs, minimizing toxicity.

Rationale for Partner Drug Selection:

Artemisinin Derivatives (e.g., Artemether, Dihydroartemisinin): As the backbone of current

first-line therapies, combining a fast-acting artemisinin derivative with FNDR-20123 could

provide rapid parasite clearance while FNDR-20123 offers a novel mechanism to eliminate

remaining parasites.

Longer-acting Partners (e.g., Lumefantrine, Piperaquine): A partner with a longer half-life

could provide a sustained prophylactic effect after the initial treatment course, a strategy

employed in current ACTs.

Drugs with Different Targets: Combining FNDR-20123 (epigenetic target) with drugs that

inhibit other pathways, such as heme detoxification (e.g., Chloroquine), protein synthesis, or

folate synthesis, would exert multi-pronged pressure on the parasite.

Protocol 3: In Vitro Assessment of Antimalarial Drug
Combinations
This protocol outlines a method to assess the interaction between FNDR-20123 and a partner

antimalarial in vitro using a fixed-ratio isobologram analysis.
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Logical workflow for in vitro drug combination analysis.

Objective: To determine if the combination of FNDR-20123 and a partner drug results in a

synergistic, additive, or antagonistic effect against P. falciparum.

Methodology:
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Individual IC50 Determination: First, determine the IC50 for FNDR-20123 and the partner

drug individually as described in Protocol 1.

Fixed-Ratio Combination Preparation: Prepare serial dilutions of the two drugs in fixed IC50

ratios (e.g., 4:1, 1:1, 1:4). For a 1:1 ratio, for example, the mixture would contain

concentrations of Drug A and Drug B that are equal fractions of their individual IC50s (e.g.,

2xIC50 of A + 2xIC50 of B, 1xIC50 of A + 1xIC50 of B, etc.).

In Vitro Assay: Perform the asexual blood stage assay as described in Protocol 1 using the

fixed-ratio drug combination plates.

Data Analysis and Interpretation:

Calculate the IC50 for each drug combination ratio.

Calculate the Fractional Inhibitory Concentration (FIC) for each drug in the combination at

the IC50 point:

FIC_A = (IC50 of A in combination) / (IC50 of A alone)

FIC_B = (IC50 of B in combination) / (IC50 of B alone)

Calculate the sum of the FICs (ΣFIC): ΣFIC = FIC_A + FIC_B.

Interpret the ΣFIC:

Synergy: ΣFIC ≤ 0.5

Additivity: 0.5 < ΣFIC ≤ 4.0

Antagonism: ΣFIC > 4.0

Isobologram Construction: Plot the FIC_A (y-axis) against the FIC_B (x-axis). A concave

curve below the line of additivity indicates synergy, a straight line indicates an additive

effect, and a convex curve above the line indicates antagonism.

Conclusion
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FNDR-20123 is a promising antimalarial candidate with a novel mechanism of action and

potent activity against clinically relevant forms of P. falciparum. The protocols provided herein

offer standardized methods for its continued investigation. Given the global strategy to combat

malaria with combination therapies, evaluating FNDR-20123 in conjunction with existing

antimalarials is a critical next step in its development pathway. Such studies will be essential to

determine its potential role in future antimalarial regimens designed to overcome drug

resistance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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